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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diisopropyl maleate, a versatile
organic compound with significant applications in chemical synthesis and material science. This
document details its chemical and physical properties, synthesis protocols, and its role as a key
intermediate in the formation of complex molecules relevant to pharmaceutical development.

Chemical Identity and Properties

Diisopropyl maleate, with the CAS number 10099-70-4, is the diisopropyl ester of maleic acid.
[1] Its chemical structure features a cis-configured carbon-carbon double bond, which is a key
site for its reactivity.[1]

Table 1: Physicochemical Properties of Diisopropyl Maleate
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Property Value

2-Butenedioic acid (Z)-, bis(1-methylethyl
IUPAC Name @ ( Yiethy)

ester[1]

Maleic acid, diisopropy! ester; (Z)-2-Butenedioic
Synonyms

acid diisopropyl ester[1]

Molecular Formula

C10H1604[1]

Molecular Weight 200.23 g/mol [1]
Physical State Liquid[1]

Melting Point -30.15°C[1]

Boiling Point 225.5°C at 760 mmHg[1]
Density 1.027 g/cm3[1]
Refractive Index 1.445[1]

Flash Point 112.3°C[1]

Water Solubility

9.9 g/L at 20°C[1]

LogP (Octanol-Water) 1.95[1]

Vapor Pressure 6.2 Pa at 25°C[1]

Synthesis of Diisopropyl Maleate

The most common industrial synthesis of diisopropyl maleate is through the direct
esterification of maleic anhydride with isopropanol.[1] This reaction is typically catalyzed by an
acid.

Experimental Protocol: Acid-Catalyzed Esterification of Maleic Anhydride
Materials:
e Maleic anhydride

* Isopropanol
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» Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

e Sodium bicarbonate solution (for neutralization)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate (for drying)

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve maleic
anhydride in an excess of isopropanol. The molar ratio of isopropanol to maleic anhydride is
typically between 3:1 and 8:1.[2]

» Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., 1-2% by weight of
maleic anhydride) to the reaction mixture.

e Reflux: Heat the mixture to reflux and maintain the temperature for 3-8 hours.[2] The
progress of the reaction can be monitored by techniques such as thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

o Neutralization: Transfer the mixture to a separatory funnel and wash it with a saturated
sodium bicarbonate solution to neutralize the acid catalyst.

o Extraction: Wash the organic layer with brine to remove any remaining aqueous impurities.

e Drying: Dry the organic layer over anhydrous magnesium sulfate.
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» Solvent Removal: Filter off the drying agent and remove the excess isopropanol using a
rotary evaporator.

 Purification: The crude diisopropyl maleate can be further purified by vacuum distillation to
obtain the final product.

Logical Relationship: Synthesis Workflow

Reaction Work-up & Purification
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Caption: Workflow for the synthesis of diisopropyl maleate.

Applications in Drug Development and Organic
Synthesis

While diisopropyl maleate is not known to be directly bioactive, it serves as a crucial
intermediate in the synthesis of more complex molecules, some of which have pharmaceutical
applications.[3][4] Its utility stems from the reactive double bond, making it a valuable building
block in various organic reactions.

Diels-Alder Reactions:

Diisopropyl maleate can act as a dienophile in Diels-Alder reactions, a powerful method for
forming six-membered rings.[5] This reaction is fundamental in the synthesis of many natural
products and pharmaceutically active compounds. The general scheme involves the reaction of
a conjugated diene with the alkene (dienophile) of diisopropyl maleate to form a cyclohexene
derivative.

Signaling Pathway: General Diels-Alder Reaction
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Caption: General scheme of a Diels-Alder reaction with diisopropyl maleate.

The ability to introduce functionality and stereochemistry in a controlled manner through
reactions like the Diels-Alder makes diisopropyl maleate a versatile tool for medicinal
chemists.

Other Applications:

Beyond its role in cycloaddition reactions, diisopropyl maleate is also utilized in:

Polymer formulations: As a cross-linking agent.[5]

Adhesive formulations.[5]

Plasticizer applications.[5]

Coatings and films: To enhance hardness and toughness.[5]

Safety and Handling

Diisopropyl maleate is classified as a skin sensitizer and may cause an allergic skin reaction.
[6] It is also reported to cause serious eye irritation.[7] Therefore, appropriate personal
protective equipment, including gloves and safety glasses, should be worn when handling this
chemical. Work should be conducted in a well-ventilated area or under a fume hood.

First Aid Measures:
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

» Skin Contact: Wash with plenty of soap and water. If skin irritation or rash occurs, get
medical advice/attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Inhalation: Remove person to fresh air and keep comfortable for breathing.

This product is intended for research and development use only and is not for drug, household,
or other uses.[4]

Conclusion

Diisopropyl maleate is a valuable and versatile chemical intermediate with well-defined
physical and chemical properties. Its straightforward synthesis and the reactivity of its carbon-
carbon double bond make it a useful building block in organic synthesis, particularly in the
construction of cyclic systems relevant to drug discovery and development. Proper safety
precautions are essential when handling this compound due to its potential as a skin and eye
irritant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Diisopropyl Maleate
(CAS: 10099-70-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158051#diisopropyl-maleate-cas-number-10099-70-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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